2-[4-(methoxymethyl)piperidin-1-yl]-N-[4-(trifluoromethyl)phenyl]acetamide; oxalic acid

• IUPAC Name: 2-[4-(methoxymethyl)piperidin-1-yl]-N-[4-(trifluoromethyl)phenyl]acetamide;oxalic acid
• InChI: InChI=1S/C16H21F3N2O2.C2H2O4/c1-23-11-12-6-8-21(9-7-12)10-15(22)20-14-4-2-13(3-5-14)16(17,18)19;3-1(4)2(5)6/h2-5,12H,6-11H2,1H3,(H,20,22);(H,3,4)(H,5,6)
• InChI Key: SLFGVGSIAGITMV-UHFFFAOYSA-N
• Canonical SMILES: COCC1CCN(CC1)CC(=O)NC2=CC=C(C=C2)C(F)(F)F.C(=O)(C(=O)O)O
• Molecular Formula: C18H23F3N2O6
• Molecular Weight: 420.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a piperidine ring, which is a common structure in many pharmaceuticals. The trifluoromethyl group attached to the phenyl ring could potentially increase the compound’s lipophilicity, which might enhance its ability to cross biological membranes. The presence of an acetamide group suggests the compound might have some bioactivity, as many drugs (such as certain analgesics and antibiotics) contain this group.

Molecular Structure Analysis

The molecular structure analysis of such a compound would typically involve techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques can provide information about the compound’s molecular weight, structural conformation, and the connectivity of atoms.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the piperidine nitrogen could act as a base or a nucleophile, and the acetamide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors such as solubility, melting point, boiling point, and stability could be influenced by the functional groups present in the molecule.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

Piperidines serve as versatile building blocks in organic synthesis:

• .

Boron-Based Drug Delivery Systems

While not directly related to the compound, boronic acids (including piperidine derivatives) are considered for drug delivery devices. .

Protodeboronation in Synthesis

Protodeboronation involves the removal of a boron group from an arylboronic ester. .

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Given the presence of a piperidine ring, the compound might interact with receptors or enzymes in the body, similar to other piperidine-based drugs.

Safety and Hazards

The safety and hazards associated with the compound would need to be determined through laboratory testing. This could include assessing its toxicity, potential for causing irritation or sensitization, and environmental impact.

Future Directions

Future research could involve further studying the compound’s biological activity, optimizing its synthesis, and investigating its potential uses in medicine or other fields.